molecular formula C22H26N2 B337534 1,1-Bis(4-pyrrolidinophenyl)ethylene

1,1-Bis(4-pyrrolidinophenyl)ethylene

Cat. No. B337534
M. Wt: 318.5 g/mol
InChI Key: JQPWJEGBJABCDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1-Bis(4-pyrrolidinophenyl)ethylene is a useful research compound. Its molecular formula is C22H26N2 and its molecular weight is 318.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,1-Bis(4-pyrrolidinophenyl)ethylene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1-Bis(4-pyrrolidinophenyl)ethylene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,1-Bis(4-pyrrolidinophenyl)ethylene

Molecular Formula

C22H26N2

Molecular Weight

318.5 g/mol

IUPAC Name

1-[4-[1-(4-pyrrolidin-1-ylphenyl)ethenyl]phenyl]pyrrolidine

InChI

InChI=1S/C22H26N2/c1-18(19-6-10-21(11-7-19)23-14-2-3-15-23)20-8-12-22(13-9-20)24-16-4-5-17-24/h6-13H,1-5,14-17H2

InChI Key

JQPWJEGBJABCDA-UHFFFAOYSA-N

SMILES

C=C(C1=CC=C(C=C1)N2CCCC2)C3=CC=C(C=C3)N4CCCC4

Canonical SMILES

C=C(C1=CC=C(C=C1)N2CCCC2)C3=CC=C(C=C3)N4CCCC4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In the same manner as in 1-2 of Example 1 except for using the thus obtained 1,1-bis(4-pyrrolidinylphenyl)ethane instead of 1,1-bis(4-dimethylaminophenyl)ethane and using hydrochloric acid instead of nitric acid in 1-2 of Example 1, 1,1-bis(4-pyrrolidinylphenyl)ethylene (m.p. 211° C.) was obtained in a yield of about 50%.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Into 100 ml of 5% aqueous solution of sodium hydroxide was dissolved 10 g of 2,2-bis(4-pyrrolidinophenyl)propionic acid. Thereto was added 9.2 g of potassium persulfate and the mixture was reacted with stirring for one hour. The resulting precipitates were collected by filtration and recrystallized from methanol to obtain 7.0 g (yield 80%) of 1,1-bis(4-pyrrolidinophenyl)ethylene, having a melting point of 221°~223° C.
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,2-bis(4-pyrrolidinophenyl)propionic acid
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
9.2 g
Type
reactant
Reaction Step Two

Synthesis routes and methods III

Procedure details

Into 500 ml of toluene was dissolved 5 g of 2,2-bis(4-pyrrolidinophenyl)propionic acid. Thereto was added 3.7 g of lead dioxide and the mixture was reacted at room temperature with stirring for one hour. The lead compound was removed by filtration and the toluene layer was washed with 100 ml of 5% aqueous solution of sodium hydroxide. Toluene was removed by distillation at a reduced pressure. The residue was recrystallized from ethanol to obtain 3.3 g (yield 76%) of 1,1-bis(4-pyrrolidinophenyl)ethylene, having a melting point of 220°~223° C.
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
2,2-bis(4-pyrrolidinophenyl)propionic acid
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.